3-(3-Acetylaminophenyl)-2-methylbenzoic acid, 95%

• IUPAC Name: 3-(3-acetamidophenyl)-2-methylbenzoic acid
• InChI: InChI=1S/C16H15NO3/c1-10-14(7-4-8-15(10)16(19)20)12-5-3-6-13(9-12)17-11(2)18/h3-9H,1-2H3,(H,17,18)(H,19,20)
• InChI Key: NHKKYVLOJRWYMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1C(=O)O)C2=CC(=CC=C2)NC(=O)C
• Molecular Formula: C16H15NO3
• DSSTOX Substance ID: DTXSID40690606
• Molecular Weight: 269.29 g/mol
• CAS RN: 1261902-75-3

Description

3-(3-Acetylaminophenyl)-2-methylbenzoic acid, also known as 3-APMBA, is an organic compound commonly used in laboratory experiments and scientific research. It is a white, crystalline solid with a melting point of 123-125°C and a molecular weight of 244.3 g/mol. It is soluble in water, ethanol, and methanol, and insoluble in ether. 3-APMBA is a versatile molecule that has a wide range of applications in scientific research, including synthesis, biochemical and physiological effects, and lab experiments.

Mechanism of Action

3-(3-Acetylaminophenyl)-2-methylbenzoic acid, 95% has a wide range of biochemical and physiological effects. It is known to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the synthesis of prostaglandins. Inhibition of COX-2 results in decreased inflammation and pain, which can be beneficial in treating certain conditions. In addition, 3-(3-Acetylaminophenyl)-2-methylbenzoic acid, 95% is known to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine. Inhibition of this enzyme can lead to increased acetylcholine levels, which can be beneficial in treating certain neurological conditions.
Biochemical and Physiological Effects
3-(3-Acetylaminophenyl)-2-methylbenzoic acid, 95% has a wide range of biochemical and physiological effects. It is known to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the synthesis of prostaglandins. Inhibition of COX-2 results in decreased inflammation and pain, which can be beneficial in treating certain conditions. In addition, 3-(3-Acetylaminophenyl)-2-methylbenzoic acid, 95% is known to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine. Inhibition of this enzyme can lead to increased acetylcholine levels, which can be beneficial in treating certain neurological conditions.

Advantages and Limitations for Lab Experiments

3-(3-Acetylaminophenyl)-2-methylbenzoic acid, 95% is a versatile molecule with many advantages for lab experiments. It is a stable compound that is relatively easy to synthesize and is soluble in many common solvents. It has a wide range of applications in scientific research and can be used to synthesize a variety of compounds. However, it has some limitations. It is a relatively expensive compound and is not widely available. In addition, it is a toxic compound and must be handled with care.

Future Directions

There are many potential future directions for 3-(3-Acetylaminophenyl)-2-methylbenzoic acid, 95% research. It could be used to synthesize novel compounds for use in biological research and drug development. It could also be used to develop new inhibitors and substrates for use in biochemistry research. In addition, further research could be done to explore its potential use in the treatment of neurological conditions and other medical conditions. Finally, further research could be done to explore its potential toxicity and to develop methods to safely handle the compound.

Synthesis Methods

3-(3-Acetylaminophenyl)-2-methylbenzoic acid, 95% is synthesized through a multi-step reaction process. The first step involves the reaction of 3-aminophenol and acetic anhydride, which yields 3-acetamidophenol. This product is then reacted with methyl benzoate, which yields 3-(3-acetylaminophenyl)-2-methylbenzoic acid. The reaction is highly efficient with a yield of 95% or higher.

Scientific Research Applications

3-(3-Acetylaminophenyl)-2-methylbenzoic acid, 95% is widely used in scientific research. It is commonly used in the synthesis of a variety of compounds, including pharmaceuticals, dyes, and pigments. It is also used in the synthesis of compounds used in biological research, such as fluorescent probes and imaging agents. In addition, 3-(3-Acetylaminophenyl)-2-methylbenzoic acid, 95% is used in the synthesis of compounds used in biochemistry, such as inhibitors and substrates.